![molecular formula C19H23NO5 B1172547 Trimetoquinol CAS No. 14187-92-9](/img/structure/B1172547.png)
Trimetoquinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
An adrenergic beta-agonist used as a bronchodilator agent in asthma therapy.
Scientific Research Applications
Bronchodilator Effects in Veterinary Medicine
Trimetoquinol has been evaluated for its potential use as a therapeutic agent in horses with 'heaves,' a condition similar to asthma in humans. Studies have explored its pharmacodynamics when administered via intravenous and intratracheal routes, assessing its efficacy and side effects such as sweating, agitation, and muscle trembling. While findings indicate that this compound is a potent cardiac stimulant and a modest bronchodilator, its appropriateness for alleviating signs in horses with 'heaves' via these administration routes is questionable. Further investigations into oral and aerosol routes are deemed necessary to ascertain its safety and efficacy for bronchoconstriction typical of 'heaves' (Camargo et al., 2006).
Pharmacokinetics in Veterinary Contexts
Research on the pharmacokinetics of this compound in horses with heaves following intravenous and intra-tracheal administration has provided insights into its plasma and urinary concentrations. This study highlights the rapid decline of this compound plasma levels post-intravenous administration, correlating with the quick onset and short duration of its effects observed in prior studies. The unique plasma concentration pattern following intra-tracheal administration suggests distinct pharmacokinetic behavior, emphasizing the need for further exploration to understand its therapeutic implications fully (Camargo et al., 2008).
Interaction with Beta-Adrenergic Receptors
Studies on this compound and its derivatives have revealed their activity at human beta-adrenergic receptors. These investigations are crucial for understanding how this compound interacts with these receptors, potentially offering a foundation for new therapeutic applications. For instance, the evaluation of this compound analogs at human beta(1)- and beta(3)-adrenergic receptors has uncovered variations in binding affinities and potencies, suggesting the structural and electronic properties of substituents on this compound necessary for potent activation of these receptors (Konkar et al., 2001).
Metabolic and Environmental Implications
Research extends to the environmental and metabolic implications of this compound, with studies exploring its presence in environmental matrices such as sewage treatment plants. These studies shed light on the broader ecological footprint of this compound, contributing to our understanding of its environmental persistence and potential impacts (Lindberg et al., 2005).
properties
CAS RN |
14187-92-9 |
---|---|
Molecular Formula |
C19H23NO5 |
Molecular Weight |
0 |
IUPAC Name |
1-[(3,4,5-trimethoxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-6,7-diol;hydrochloride |
InChI |
InChI=1S/C19H23NO5.ClH/c1-23-17-7-11(8-18(24-2)19(17)25-3)6-14-13-10-16(22)15(21)9-12(13)4-5-20-14;/h7-10,14,20-22H,4-6H2,1-3H3;1H |
SMILES |
COC1=CC(=CC(=C1OC)OC)CC2C3=CC(=C(C=C3CCN2)O)O.Cl |
synonyms |
1-[(3,4,5-trimethoxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-6,7-diol |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.